3-chloro-4-{[1-({5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazol-3-yl}methyl)piperidin-4-yl]methoxy}pyridine

• IUPAC Name: 3-[[4-[(3-chloropyridin-4-yl)oxymethyl]piperidin-1-yl]methyl]-6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole
• InChI: InChI=1S/C17H22ClN5O/c18-14-10-19-6-3-15(14)24-12-13-4-8-22(9-5-13)11-17-21-20-16-2-1-7-23(16)17/h3,6,10,13H,1-2,4-5,7-9,11-12H2
• InChI Key: ZGSUDSFBVUUAIH-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=NN=C(N2C1)CN3CCC(CC3)COC4=C(C=NC=C4)Cl
• Molecular Formula: C17H22ClN5O
• Molecular Weight: 347.8 g/mol
• CAS No.: 2640822-35-9

Description

3-chloro-4-{[1-({5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazol-3-yl}methyl)piperidin-4-yl]methoxy}pyridine is a useful research compound. Its molecular formula is C17H22ClN5O and its molecular weight is 347.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 347.1512880 g/mol and the complexity rating of the compound is 406. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Mechanism of Action

Target of Action

It is known that pyrrolopyrazine derivatives, which include the pyrrolo[2,1-c][1,2,4]triazol-3-yl group, have exhibited a wide range of biological activities, such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory .

Mode of Action

It is known that pyrrolopyrazine derivatives can interact with various targets, leading to a variety of biological activities . For instance, some derivatives have shown more activity on kinase inhibition , which could suggest a potential interaction with kinases.

Biochemical Pathways

Given the wide range of biological activities exhibited by pyrrolopyrazine derivatives , it can be inferred that multiple pathways could be affected, leading to downstream effects such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory activities .

Result of Action

Given the wide range of biological activities exhibited by pyrrolopyrazine derivatives , it can be inferred that the compound could have various effects at the molecular and cellular levels.